molecular formula C14H12N4O B8688390 2-Methyl-3-(o-tolyl)-4(3H)-pteridinone CAS No. 21635-40-5

2-Methyl-3-(o-tolyl)-4(3H)-pteridinone

Cat. No.: B8688390
CAS No.: 21635-40-5
M. Wt: 252.27 g/mol
InChI Key: NCESXFWKDXOHFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-3-(o-tolyl)-4(3H)-pteridinone is a useful research compound. Its molecular formula is C14H12N4O and its molecular weight is 252.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

21635-40-5

Molecular Formula

C14H12N4O

Molecular Weight

252.27 g/mol

IUPAC Name

2-methyl-3-(2-methylphenyl)pteridin-4-one

InChI

InChI=1S/C14H12N4O/c1-9-5-3-4-6-11(9)18-10(2)17-13-12(14(18)19)15-7-8-16-13/h3-8H,1-2H3

InChI Key

NCESXFWKDXOHFT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1N2C(=NC3=NC=CN=C3C2=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 3-acetamidopyrazine-2-carboxylic acid o-toluamide (1.0 g, 3.70 mmol), triphenylphosphine (2.91 g, 11.1 mmol), and 4-dimethylaminopyridine (0.045 g, about 10 mol %) in dioxane (45 mL) was added diethyl azodicarboxylate (1.75 mL, 11.1 mmol) dropwise via syringe. The reaction was refluxed overnight, cooled to ambient temperature and concentrated. The residue was partitioned between methylene chloride and water. The phases were separated and the organic layer was washed with brine, dried and concentrated. The residue was flash chromatographed on silica gel (2.25×4 inches, packed in hexane) with elution proceeding as follows: 20%-80% ethyl acetate/hexane, forerun; 85% ethyl acetate/hexane (1000 mL), 0.71 g (76%) of 2-methyl-3-(2-methyl-phenyl)-3H-pteridin-4-one which was suitable for use without further purification. A sample was recrystallized from ethyl acetate.
Name
3-acetamidopyrazine-2-carboxylic acid o-toluamide
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2.91 g
Type
reactant
Reaction Step One
Quantity
0.045 g
Type
catalyst
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One
Name
diethyl azodicarboxylate
Quantity
1.75 mL
Type
reactant
Reaction Step Two

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